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Compound of Interest

Methyl 2-
Compound Name:
(hydroxymethyl)isonicotinate

Cat. No. B1317243

Spectroscopic Profile of Methyl 2-
(hydroxymethyl)isonicotinate: A Technical Guide

For Immediate Release

This technical document provides a comprehensive overview of the spectroscopic data for
Methyl 2-(hydroxymethyl)isonicotinate (CAS No. 58481-17-7), a key intermediate in
pharmaceutical synthesis. The following guide is intended for researchers, scientists, and
professionals in drug development, offering detailed spectroscopic analysis and the
methodologies employed for data acquisition.

Summary of Spectroscopic Data

The structural integrity and purity of Methyl 2-(hydroxymethyl)isonicotinate, with a molecular
formula of CsHoNOs and a molecular weight of 167.16 g/mol , are confirmed through a suite of
spectroscopic techniques.[1] This document compiles available data from Nuclear Magnetic
Resonance (NMR) spectroscopy (*H and 13C), Infrared (IR) spectroscopy, and Mass
Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful analytical technique for elucidating the molecular structure of
organic compounds.

1H NMR Spectroscopy Data

Chemical Shift ()
ppm

Multiplicity Integration Assignment

Data Not Available - - -

Data Not Available - - -

Data Not Available - - -

Data Not Available - - -

Data Not Available - - -

13C NMR Spectroscopy Data

Chemical Shift (6) ppm Assignment

Data Not Available -

Data Not Available -

Data Not Available -

Data Not Available -

Data Not Available -

Data Not Available -

Data Not Available -

Data Not Available -

Note: Specific experimental *H and 3C NMR data for Methyl 2-(hydroxymethyl)isonicotinate
were not available in the public domain at the time of this publication. The tables are provided
as a template for expected data.
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Infrared (IR) Spectroscopy

IR spectroscopy is utilized to identify the functional groups present in a molecule. The IR
spectrum of Methyl 2-(hydroxymethyl)isonicotinate is expected to show characteristic
absorption bands corresponding to its key functional moieties.

IR Spectroscopy Data

Wavenumber (cm—?) Bond Functional Group
Data Not Available O-H stretch Alcohol

Data Not Available C-H stretch Aromatic/Aliphatic
Data Not Available C=0 stretch Ester

Data Not Available C=N, C=C stretch Pyridine Ring

Data Not Available C-O stretch Ester/Alcohol

Note: Specific experimental IR data for Methyl 2-(hydroxymethyl)isonicotinate were not
available in the public domain at the time of this publication. The table indicates the expected

absorption regions.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a compound, further confirming its identity.

Mass Spectrometry Data

m/z lon
Data Not Available [M]* (Molecular lon)
Data Not Available Fragment lons

Note: Specific experimental mass spectrometry data for Methyl 2-
(hydroxymethyl)isonicotinate were not available in the public domain at the time of this
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publication.

Experimental Protocols

Detailed experimental protocols are crucial for the reproduction and verification of
spectroscopic data. While specific experimental details for Methyl 2-
(hydroxymethyl)isonicotinate are not publicly available, the following are general
methodologies typically employed for such analyses.

NMR Spectroscopy Protocol A sample of the compound would be dissolved in a deuterated
solvent (e.g., CDCIs, DMSO-ds). *H and 3C NMR spectra would be recorded on a
spectrometer, typically operating at a frequency of 300 MHz or higher for protons. Chemical
shifts would be reported in parts per million (ppm) relative to a tetramethylsilane (TMS) internal
standard.

IR Spectroscopy Protocol The IR spectrum would be obtained using a Fourier Transform
Infrared (FTIR) spectrometer. The sample could be analyzed as a KBr pellet, a thin film, or in a
suitable solvent. The spectrum would be recorded over a typical range of 4000-400 cm~2.

Mass Spectrometry Protocol Mass spectra would be acquired using a mass spectrometer, with
ionization techniques such as Electron lonization (EI) or Electrospray lonization (ESI). The data
would provide the mass-to-charge ratio (m/z) of the molecular ion and its fragments.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the spectroscopic characterization of a
synthesized organic compound like Methyl 2-(hydroxymethyl)isonicotinate.
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Synthesis & Purification

Synthesis of Methyl
2-(hydroxymethyl)isonicotinate

:

Purification (e.g., Chromatography)

Spectroscopic Analysis

NMR Spectroscopy

(1H, 13C) IR Spectroscopy Mass Spectrometry

Data Interpretation & Verification

Spectral Interpretation

;

Structure Confirmation Purity Assessment

Click to download full resolution via product page

Caption: Workflow for Synthesis and Spectroscopic Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic data for Methyl 2-
(hydroxymethyl)isonicotinate (NMR, IR, Mass Spec).]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1317243#spectroscopic-data-for-methyl-
2-hydroxymethyl-isonicotinate-nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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